Cas no 1538-74-5 (Carbamic acid,N-phenyl-, butyl ester)

Carbamic acid,N-phenyl-, butyl ester Properties

Names and Identifiers

• Carbamic acid,N-phenyl-, butyl ester
• Butyl N-phenylcarbamate
• Butyl carbanilate
• Butyl N-phenylurethane
• Butylphenylurethane
• Carbanilic acid, butyl ester
• Carbanilic acid, n-butyl ester
• Phenylcarbamic acid butyl ester
• Butyl phenylcarbamate
• NSC-29705
• 1538-74-5
• ZTIMKJROOYMUMU-UHFFFAOYSA-N
• AKOS002953314
• n-butyl phenylcarbamate
• NSC 29705
• Phenyl-carbamic acid butyl ester
• Butylphenylcarbamate
• BUTYL N-PHENYLCARBAMATE
• Butyl phenylcarbamate #
• DTXSID60165422
• Carbamic acid, phenyl-, butyl ester
• SCHEMBL3765824
• NSC29705
• SB76753
• Carbanilic acid butyl ester
• Phenylcarbamic acid butyl ester ,98%
• DS-007465
• DTXCID8087913
• BUTYL CARBANILATE
• butyl N-phenylcarbamate
• +Expand

• InChIKey： ZTIMKJROOYMUMU-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H15NO2/c1-2-3-9-14-11(13)12-10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3,(H,12,13)
• SMILES： CCCCOC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 193.11035
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 193.110278721g/mol
• Heavy Atom Count: 14
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33